Cas no 1211184-84-7 (methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate)

• Product Name: methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate
• CAS No: 1211184-84-7
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5822777
• PubChem ID: 45559211
• Update Time: 2025-06-27

methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ZLOVECCYVRSFRL-UHFFFAOYSA-N
• methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate
• methyl 4-(((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate
• methyl 4-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methylcarbamoyl]benzoate
• VU0522248-1
• F5831-6941
• 1211184-84-7
• AKOS024520520

• Inchi： 1S/C20H24N2O3S/c1-21(19(23)15-5-7-16(8-6-15)20(24)25-2)17-9-11-22(12-10-17)14-18-4-3-13-26-18/h3-8,13,17H,9-12,14H2,1-2H3
• InChI Key： RFXGJWKHFSETKR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)N(C2CCN(CC3SC=CC=3)CC2)C)C=C1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.9Ų

Additional information on methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate

Methyl 4-[({1-[(Thiophen-2-yl)methyl]Piperidin-4-yl}methyl)carbamoyl]Benzoate: A Comprehensive Overview

Methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate, with the CAS number 1211184-84-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates a piperidine ring, a thiophene moiety, and a benzoate group. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug development.

The molecular structure of methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate is characterized by a piperidine ring, which is a six-membered cyclic amine. This ring is substituted at the 4-position with a methyl group that is further connected to a carbamoyl group. The carbamoyl group itself is attached to a benzoate ester, which adds to the compound's hydrophilic properties. Additionally, the thiophene ring, a five-membered aromatic heterocycle containing sulfur, is attached via a methylene group to the piperidine nitrogen. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its ability to act as a precursor in the synthesis of more complex structures with pharmacological relevance. For instance, its piperidine moiety has been shown to interact with certain biological targets, such as GABA receptors, suggesting its role in neuromodulatory pathways. Furthermore, the thiophene group has been associated with anti-inflammatory and antioxidant activities, making this compound a promising candidate for drug discovery.

In terms of synthesis, methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis typically begins with the preparation of the piperidine derivative, followed by the introduction of the thiophene moiety via nucleophilic substitution. The final step involves the coupling of the carbamoyl benzoate group using appropriate coupling agents under controlled conditions.

The application of this compound extends beyond its use as an intermediate in drug development. Its unique structure makes it suitable for use in materials science, particularly in the design of advanced polymers and coatings with tailored properties. Additionally, its reactivity towards various functional groups makes it valuable in organic synthesis as a building block for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of methyl 4-[({1-[(thiophen-2-yl)methyl]piperidin-4-y}methyl)carbamoyl]benzoate at an unprecedented level of detail. These studies have provided insights into its potential interactions with biological systems and its stability under different environmental conditions.

In conclusion, methyl 4-[({1-(thiophen–2–yl)methy)piperidin–4–y}methy)carbamoyl]benzoate (CAS No: 1211184–84–7) stands out as a versatile compound with significant potential in multiple scientific domains. Its intricate molecular architecture and diverse functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science.